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Compound of Interest

Compound Name:
3-Chloro-4-iodo-6-

methoxypyridazine

CAS No.: 181355-91-9

Cat. No.: B2975857

Get Quote

Executive Summary & Compound Identification
Target Compound: 6-Chloro-4-iodo-3-methoxypyridazine CAS Registry Number: 181355-92-0

Molecular Formula: C₅H₄ClIN₂O Molecular Weight: 270.45 g/mol [1]

This compound is a high-value scaffold used in the synthesis of kinase inhibitors and antiviral

agents via Suzuki-Miyaura cross-coupling (utilizing the C-I bond) and nucleophilic aromatic

substitution (utilizing the C-Cl bond). Due to the presence of multiple halogens and nitrogen

atoms, accurate Elemental Analysis (EA) is the "Gold Standard" for establishing bulk purity

required for peer-reviewed publication, often outperforming HRMS in detecting inorganic salts

or solvent entrapment.

Isomeric "Alternatives" (Interferences)
Researchers must be aware that the formula C₅H₄ClIN₂O applies to several structural isomers.

EA alone cannot distinguish between these; therefore, this guide compares EA performance
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alongside orthogonal techniques.

Isomer A (Target): 6-Chloro-4-iodo-3-methoxypyridazine (Pyridazine core)[1]

Isomer B: 2-Chloro-5-iodo-4-methoxypyrimidine (Pyrimidine core, CAS 159585-16-7)[2]

Isomer C: 3-Chloro-2-iodo-5-methoxypyrazine (Pyrazine core, CAS 1934522-10-7)[3]

Theoretical vs. Experimental Data Specifications
To validate a sample of C₅H₄ClIN₂O, the experimental CHN values must fall within ±0.4% of the

theoretical calculation. Deviations often indicate specific impurities common to halo-heterocycle

synthesis.

Table 1: Elemental Analysis Data Profile (Combustion
Analysis)

Element
Theoretical
Mass %

Acceptance
Range (±0.4%)

Diagnostic:
Low Value
Causes

Diagnostic:
High Value
Causes

Carbon (C) 22.21%
21.81% –

22.61%

Inorganic salt

contamination

(e.g., KI, NaCl)

Solvent

entrapment

(EtOAc,

Hexanes)

Hydrogen (H) 1.49% 1.09% – 1.89%
Excessive drying

/ Decomposition

Water/Moisture

(Hygroscopic),

Residual MeOH

Nitrogen (N) 10.36% 9.96% – 10.76%
Decomposition

(loss of N₂)

Residual DMF or

Amine bases

Chlorine (Cl) 13.11% N/A (Optional)
Incomplete

halogenation

Residual HCl

salts

Iodine (I) 46.92% N/A (Optional)
De-iodination

(Light sensitivity)
N/A
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*Note: Halogen analysis is often performed separately via titration or ion chromatography but

inferred via CHN purity in standard publication requirements.

Experimental Protocol: The Self-Validating System
Achieving the theoretical values above requires a protocol that accounts for the volatility of

iodine and the hygroscopicity of the methoxy group.

Step-by-Step Methodology
Sample Pre-treatment (Crucial):

Recrystallize the crude solid from Ethanol/Water or Hexane/EtOAc.

Drying: Dry under high vacuum (< 1 mbar) at 40°C for 12 hours. Warning: Do not exceed

50°C as C-I bonds in electron-deficient rings can be thermally labile, leading to iodine

sublimation and low Carbon results.

Combustion Parameters (Dumas Method):

Oxidation Furnace: 950°C - 1000°C.

Carrier Gas: Helium (99.999%).

Additives: Add Tungsten(VI) oxide (WO₃) to the sample capsule.

Reasoning: Iodine can form volatile I₂ which interferes with the thermal conductivity

detector (TCD). WO₃ acts as a scrubber/catalyst to ensure complete combustion and

proper halogen sequestration.

Validation Check:

Run a standard (e.g., Acetanilide) immediately before the sample.

If Nitrogen values drift >0.2%, replace the reduction copper column (halogens deplete the

Cu layer rapidly).

Comparative Analysis: EA vs. Alternatives
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Why insist on Elemental Analysis when NMR and Mass Spec exist? The table below compares

the "performance" of these analytical products in the context of drug development.

Table 2: Analytical Method Performance Matrix
Feature

Elemental Analysis

(EA)

Quantitative NMR

(qNMR)

High-Res Mass

Spec (HRMS)

Primary Output
Bulk Purity (%

composition)

Molar Purity &

Structure
Molecular Formula ID

Isomer Differentiation
❌ No (Isomers have

identical %CHN)

✅ Yes (Coupling

constants differ)

❌ No (Identical exact

mass)

Inorganic Detection
✅ Excellent (Values

drop proportionally)

❌ Poor (Salts are

NMR silent)

❌ Poor (Ionization

suppression)

Solvent Detection
✅ Good (C/H ratios

shift)

✅ Excellent (Distinct

peaks)

❌ Poor (Solvents

often lost)

Sample Requirement ~2-5 mg (Destructive) ~10 mg (Recoverable) < 1 mg (Destructive)

Publication Status
Mandatory (J. Med.

Chem, JOC)

Accepted as

alternative if purity

>95%

Supporting evidence

only

Scientific Insight: For C₅H₄ClIN₂O, HRMS confirms you synthesized the correct molecule, but

EA confirms you have pure material free of silica gel, sodium salts, or unreacted iodine—

impurities that ruin downstream Suzuki couplings.

Analytical Workflow Visualization
The following diagram illustrates the logical decision tree for characterizing C₅H₄ClIN₂O,

ensuring no false positives from isomeric interferences.
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Caption: Integrated Analytical Workflow for validating C₅H₄ClIN₂O purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2975857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

